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Technical Monograph: (S)-(+)-2,2-Dimethylcyclopropanecarboxylic Acid (CAS 14590-53-5)
Critical Chiral Intermediate for Dehydropeptidase Inhibitor Synthesis[1]

Part 1: Executive Summary & Chemical Identity

(S)-(+)-2,2-Dimethylcyclopropanecarboxylic acid (CAS 14590-53-5) is a high-value chiral
building block, primarily utilized in the pharmaceutical industry as the key structural motif for
Cilastatin.[1] Cilastatin is a renal dehydropeptidase | (DHP-I) inhibitor co-formulated with
carbapenem antibiotics (e.g., Imipenem) to prevent their degradation in the kidneys.

The pharmacological efficacy of Cilastatin is strictly dependent on the stereochemistry of the
cyclopropane ring. Consequently, the purity of the (S)-enantiomer (CAS 14590-53-5) is a
critical quality attribute (CQA) in drug development. Unlike its racemic counterpart, this specific
enantiomer confers the necessary steric configuration to bind the DHP-I active site.

Physicochemical Profiling
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Property Specification
CAS Number 14590-53-5
Chemical Formula CeH1002
Molecular Weight 114.14 g/mol

Colorless to pale yellow liquid (may solidify at
Appearance

low temps)
- ) ~100°C at 12 mmHg (Vacuum distillation
Boiling Point )
required)
Density ~0.99 g/mL at 25°C
to

Optical Rotation
(c=1, Methanol)

Flash Point ~83°C (Closed Cup)

- Soluble in Methanol, DCM, Ethyl Acetate;
Solubility _ _
Sparingly soluble in water

Part 2: Safety Data & Handling Protocols (SDS
Analysis)

Hazard Classification (GHS):
» Skin Corrosion/Irritation: Category 1C (Causes severe skin burns and eye damage).[2]
o Flammable Liquids: Category 4 (Combustible liquid).

Expert Handling Insight: The primary risk with CAS 14590-53-5 is not just its acidity, but its
lipophilicity combined with corrosivity. This allows the compound to penetrate the lipid bilayer of
skin cells rapidly, causing deep tissue burns that may not be immediately painful.

Safety Workflow Diagram
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The following workflow outlines the mandatory safety hierarchy for handling this corrosive chiral
acid.
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Click to download full resolution via product page

Figure 1: Risk mitigation workflow. Note the requirement for Neoprene gloves; standard nitrile
may degrade upon prolonged exposure to concentrated organic acids.

Emergency Response:

o Skin Contact: Immediate irrigation with water for >15 minutes.[3] Do not neutralize with
bases on skin (exothermic reaction risk).

 Inhalation: Move to fresh air immediately; corrosive vapors can cause delayed pulmonary
edema.

Part 3: Technical Application & Synthesis Pathway

The industrial relevance of CAS 14590-53-5 lies in the Cilastatin synthesis pipeline.[1] The (S)-
configuration of the cyclopropane ring is preserved throughout the downstream coupling
reactions.

Mechanism of Action context: Cilastatin acts as a competitive inhibitor of DHP-I. The
hydrophobic 2,2-dimethylcyclopropane group mimics the leucine residue of the natural
substrate, blocking the enzyme's access to the antibiotic.

Synthesis Logic Diagram

This diagram illustrates the position of CAS 14590-53-5 in the pharmaceutical value chain.[1]
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Figure 2: Synthetic utility of CAS 14590-53-5 in the production of Cilastatin.

Part 4: Analytical Characterization Protocol

To validate the quality of this intermediate, simple purity (GC-FID) is insufficient. You must
determine the Enantiomeric Excess (ee%) to ensure the (S)-isomer is dominant (>99% ee is
typical for pharma grade).

Protocol: Chiral Gas Chromatography (GC)[6][7]

Rationale: Direct injection of carboxylic acids often leads to peak tailing due to hydrogen
bonding with the stationary phase. Therefore, derivatization to the methyl ester is required
before Chiral GC analysis.
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Step-by-Step Methodology:

o Sample Preparation (Derivatization):
o Dissolve 10 mg of CAS 14590-53-5 in 1 mL of Methanol.
o Add 0.5 mL of

-Methanol (14%) solution.

o Heat at 60°C for 15 minutes (sealed vial).

o Extract with n-Heptane (1 mL). Use the upper heptane layer for injection.
e GC Parameters:

o Instrument: GC with FID (Flame lonization Detector).

o Column: Chiral capillary column (e.g., CP-Chirasil-DEX CB or

-DEX 120), 25m x 0.25mm.

o Carrier Gas: Helium or Hydrogen (Constant flow: 1.2 mL/min).

o Inlet: Split mode (50:1), 250°C.

o

Detector: FID, 280°C.

e Temperature Program:
o Initial: 60°C (Hold 2 min) - Ensures solvent separation.
o Ramp: 2°C/min to 140°C - Slow ramp critical for chiral resolution.
o Final: 200°C (Burn out).

e Acceptance Criteria:

o Resolution (
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): > 1.5 between (R) and (S) methyl ester peaks.

o Enantiomeric Excess:
[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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